Cas no 2228487-83-8 (3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione)

• Product Name: 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione
• CAS No: 2228487-83-8
• MF: C₉H₆ClF₃N₂O₃
• MW: 282.603751659393
• CID: 6313916
• PubChem ID: 165846233
• Update Time: 2025-06-12

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione
• EN300-1960973
• 2228487-83-8
• 3-[5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yl]oxolane-2,5-dione

• Inchi： 1S/C9H6ClF3N2O3/c1-15-7(10)5(6(14-15)9(11,12)13)3-2-4(16)18-8(3)17/h3H,2H2,1H3
• InChI Key： RKCACZICYBZLDF-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C(F)(F)F)=NN1C)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 282.0019042g/mol
• Monoisotopic Mass: 282.0019042g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 61.2Ų

Additional information on 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione

Introduction to 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione (CAS No. 2228487-83-8)

3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228487-83-8, belongs to a class of molecules known for their versatile biological activities and potential therapeutic applications. The presence of multiple functional groups, including chloro, methyl, and trifluoromethyl substituents, as well as the unique pyrazol-4-yloxolane scaffold, contributes to its distinctive chemical properties and reactivity. These features make it a valuable scaffold for the development of novel bioactive molecules.

The compound’s molecular structure incorporates a pyrazol-4-yloxolane core, which is a fused ring system consisting of a pyrazole ring linked to an oxolane ring. This type of structural motif is known to enhance binding affinity and selectivity in drug-like molecules. The chloro and methyl substituents at the 3 and 5 positions of the pyrazole ring introduce additional electronic and steric effects that can modulate the compound’s interactions with biological targets. Furthermore, the trifluoromethyl group at the 3-position of the pyrazol ring is a common pharmacophore that enhances metabolic stability and bioavailability, making it an attractive feature in drug design.

In recent years, there has been growing interest in exploring the pharmacological potential of heterocyclic compounds with complex scaffolds. The pyrazol-4-yloxolane motif has been studied for its role in various biological processes, including enzyme inhibition and receptor binding. Researchers have leveraged this scaffold to develop molecules with activities ranging from anti-inflammatory to anticancer properties. The specific arrangement of substituents in 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione (CAS No. 2228487-83-8) suggests that it may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug discovery. The combination of electron-withdrawing groups like chloro and electron-donating groups like the methyl substituent can influence the compound’s electronic properties, thereby affecting its binding mode to biological targets. Additionally, the presence of the highly lipophilic trifluoromethyl group can improve membrane permeability, which is crucial for oral bioavailability. These features collectively make it an intriguing candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By employing techniques such as molecular docking and quantum mechanical calculations, scientists can gain insights into how 3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione (CAS No. 2228487-83-8) interacts with biological targets at the molecular level. These studies have revealed that the compound may exhibit inhibitory activity against various enzymes and receptors involved in diseases such as cancer and inflammation.

The synthesis of this compound presents an interesting challenge due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as multi-step organic synthesis, including cross-coupling reactions and cyclization processes, have been employed to build the desired scaffold. The introduction of functional groups like chloro, methyl, and trifluoromethyl requires careful selection of reagents and conditions to ensure high yield and purity.

In conclusion,3-5-chloro-1-methyl-3-(trifluoromethyl)-1H-pyrazol-4-yloxolane-2,5-dione (CAS No. 2228487-83-8) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups and scaffold makes it an attractive candidate for further exploration in drug discovery efforts aimed at developing novel therapeutics for various diseases.